Cas no 6335-76-8 (Ethyl 3-amino-3-phenylpropanoate)

Ethyl 3-amino-3-phenylpropanoate structure
6335-76-8 structure
Product Name:Ethyl 3-amino-3-phenylpropanoate
CAS No:6335-76-8
MF:C11H15NO2
MW:193.242303133011
MDL:MFCD00749016
CID:517240
PubChem ID:236379
Update Time:2025-04-19

Ethyl 3-amino-3-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-3-phenylpropanoate
    • Benzenepropanoic acid, b-amino-, ethyl ester
    • Ethyl 3amino3phenylpropanoate
    • Ethyl 3-amino-3-phenyl-propanoate
    • Ethyl 3-amino-3-phenyl-propanoate hydrochloride
    • (R,S)-3-amino-3-phenylpropionic acid ethyl ester
    • 3-amino 3-phenylpropanoic acid ethyl ester
    • 3-amino-3-phenylpropanoic acid ethyl ester
    • 3-amino-3-phenylpropionic acid ethyl ester
    • 3-amino-3-phenyl-propionic acid ethyl ester
    • A-aminohydrocinnamate
    • AC1L5WH9
    • AC1Q34OM
    • ethyl
    • NSC38811
    • Oprea1_019872
    • Oprea1_452713
    • PubChem13894
    • SureCN1138729
    • Ethyl 3-amino-3-phenylpropionate
    • beta-Aminobenzenepropanoic acid ethyl ester
    • NSC 38811
    • NUWRDXMXYDWUAN-UHFFFAOYSA-N
    • ethyl 3-azanyl-3-phenyl-propanoate
    • SBB070344
    • STK526080
    • ethyl ra
    • 3-amino-3-phenyl-propionic acid ethyl ester, AldrichCPR
    • AKOS005142326
    • DTXSID40902791
    • AC-23776
    • NS00009575
    • DB-073312
    • ethyl3-amino-3-phenylpropanoate
    • ethyl rac-3-amino-3-phenylpropionate
    • N12672
    • 6335-76-8
    • CS-10024
    • CS-0454386
    • NSC-38811
    • MFCD00749016
    • EC 613-206-6
    • EN300-56111
    • NoName_3346
    • SCHEMBL1138729
    • DTXSID10284758
    • MDL: MFCD00749016
    • Inchi: 1S/C11H15NO2/c1-2-14-11(13)8-10(12)9-6-4-3-5-7-9/h3-7,10H,2,8,12H2,1H3
    • InChI Key: NUWRDXMXYDWUAN-UHFFFAOYSA-N
    • SMILES: O(CC)C(CC(C1C=CC=CC=1)N)=O

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3

Experimental Properties

  • Density: 1.075±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 111-112 ºC (water ethanol )
  • Boiling Point: 299°C at 760 mmHg
  • Flash Point: 154.7°C
  • Refractive Index: 1.524
  • Solubility: Slightly soluble (3.9 g/l) (25 º C),
  • PSA: 52.32
  • LogP: 2.33990

Ethyl 3-amino-3-phenylpropanoate Security Information

  • Hazard Category Code: R22
  • Hazardous Material Identification: Xn

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Ethyl 3-amino-3-phenylpropanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6335-76-8)Ethyl 3-amino-3-phenylpropanoate
Order Number:A834342
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:37
Price ($):500.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6335-76-8)Ethyl 3-amino-3-phenylpropanoate
A834342
Purity:99%
Quantity:5g
Price ($):500.0
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